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Compound of Interest

Compound Name: Trivalent GalNAc-DBCO

Cat. No.: B15138554 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the chemical structure,

properties, and applications of Trivalent N-acetylgalactosamine-Dibenzocyclooctyne (Trivalent
GalNAc-DBCO). This molecule has emerged as a critical tool in targeted drug delivery,

particularly for liver-specific applications, owing to its high-affinity binding to the

asialoglycoprotein receptor (ASGPR) expressed on hepatocytes.

Chemical Structure and Properties
Trivalent GalNAc-DBCO is a synthetic construct composed of three N-acetylgalactosamine

(GalNAc) sugar moieties multivalently displayed on a central scaffold, which is in turn linked to

a dibenzocyclooctyne (DBCO) group. The trivalent presentation of GalNAc is crucial for high-

avidity binding to the trimeric ASGPR. The DBCO moiety enables highly efficient and specific

conjugation to azide-modified molecules via Strain-Promoted Alkyne-Azide Cycloaddition

(SPAAC), a form of "click chemistry" that proceeds without the need for a cytotoxic copper

catalyst.[1][2]

The exact chemical structure, and consequently the molecular weight and formula, of Trivalent
GalNAc-DBCO can vary depending on the linker chemistry and the central scaffold used by

different manufacturers. These variations can influence the spacing of the GalNAc units and

the overall hydrophilicity of the molecule. Below is a summary of properties for representative

Trivalent GalNAc-DBCO structures available commercially.
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Table 1: Physicochemical Properties of Representative Trivalent GalNAc-DBCO Structures

Property Value (Structure 1) Value (Structure 2) Reference(s)

Molecular Formula C₉₁H₁₄₄N₁₂O₃₄ C₈₂H₁₂₇N₁₁O₂₉ [3][4]

Molecular Weight 1950.18 g/mol 1730.94 g/mol [3][4]

Appearance
White to off-white

solid

White to off-white

solid
[2]

Solubility
Soluble in water and

DMSO

Soluble in water and

DMSO
[2]

Storage Conditions

Store at -20°C to

-80°C, protected from

moisture.

Store at -20°C to

-80°C, protected from

moisture.

[3][4]

Mechanism of Action: ASGPR-Mediated
Endocytosis
The primary biological function of Trivalent GalNAc-DBCO in drug delivery is to facilitate the

targeted uptake of conjugated payloads into hepatocytes. This process is mediated by the

asialoglycoprotein receptor (ASGPR), a C-type lectin highly and selectively expressed on the

surface of liver cells.

The trivalent arrangement of GalNAc residues on the ligand mimics the natural ligands of

ASGPR, leading to high-affinity binding. This interaction triggers receptor-mediated

endocytosis, a process where the cell membrane engulfs the ligand-receptor complex, forming

an endosome that transports the conjugate into the cell. Once inside the hepatocyte, the

payload can be released to exert its therapeutic effect. This targeted delivery mechanism

enhances the efficacy of the therapeutic agent while minimizing off-target effects.[5][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15138554?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

